Cas no 1206991-75-4 (2-(4-fluorophenoxy)-N-{4-(1-methyl-1H-1,3-benzodiazol-2-yl)cyclohexylmethyl}acetamide)

2-(4-Fluorophenoxy)-N-{4-(1-methyl-1H-1,3-benzodiazol-2-yl)cyclohexylmethyl}acetamide is a structurally complex organic compound featuring a fluorophenoxy moiety linked to a benzimidazole-substituted cyclohexylmethyl scaffold via an acetamide bridge. This compound exhibits potential as a bioactive intermediate in pharmaceutical research, particularly in the development of kinase inhibitors or GPCR-targeted therapeutics. The presence of the 4-fluorophenoxy group enhances metabolic stability, while the benzimidazole core contributes to binding affinity through π-stacking interactions. The cyclohexylmethyl spacer provides conformational flexibility, optimizing target engagement. Its well-defined synthetic route allows for scalable production, making it suitable for preclinical studies. Analytical characterization confirms high purity (>95% by HPLC), ensuring reliability for structure-activity relationship investigations.

2-(4-fluorophenoxy)-N-{4-(1-methyl-1H-1,3-benzodiazol-2-yl)cyclohexylmethyl}acetamide structure

1206991-75-4 structure

Product Name:2-(4-fluorophenoxy)-N-{4-(1-methyl-1H-1,3-benzodiazol-2-yl)cyclohexylmethyl}acetamide

CAS No:1206991-75-4

MF:C₂₃H₂₆FN₃O₂

MW:395.46984910965

CID:6309244

PubChem ID:45504024

Update Time:2025-06-09

2-(4-fluorophenoxy)-N-{4-(1-methyl-1H-1,3-benzodiazol-2-yl)cyclohexylmethyl}acetamide Chemical and Physical Properties

Names and Identifiers

- 2-(4-fluorophenoxy)-N-{4-(1-methyl-1H-1,3-benzodiazol-2-yl)cyclohexylmethyl}acetamide
- 2-(4-fluorophenoxy)-N-((4-(1-methyl-1H-benzo[d]imidazol-2-yl)cyclohexyl)methyl)acetamide
- 2-(4-fluorophenoxy)-N-{[4-(1-methyl-1H-1,3-benzodiazol-2-yl)cyclohexyl]methyl}acetamide
- AKOS024518463
- 2-(4-fluorophenoxy)-N-[[4-(1-methylbenzimidazol-2-yl)cyclohexyl]methyl]acetamide
- F5782-0406
- VU0520402-1
- 1206991-75-4
- Inchi： 1S/C23H26FN3O2/c1-27-21-5-3-2-4-20(21)26-23(27)17-8-6-16(7-9-17)14-25-22(28)15-29-19-12-10-18(24)11-13-19/h2-5,10-13,16-17H,6-9,14-15H2,1H3,(H,25,28)
- InChI Key： KWAQPJHUOOOXLS-UHFFFAOYSA-N
- SMILES： FC1C=CC(=CC=1)OCC(NCC1CCC(C2=NC3C=CC=CC=3N2C)CC1)=O

Computed Properties

Exact Mass: 395.201
Monoisotopic Mass: 395.201
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 29
Rotatable Bond Count: 6
Complexity: 532
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 56.2A^2
XLogP3: 4.1

2-(4-fluorophenoxy)-N-{4-(1-methyl-1H-1,3-benzodiazol-2-yl)cyclohexylmethyl}acetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F5782-0406-2μmol	2-(4-fluorophenoxy)-N-{[4-(1-methyl-1H-1,3-benzodiazol-2-yl)cyclohexyl]methyl}acetamide	1206991-75-4	2μmol	$57.0	2023-09-09
Life Chemicals	F5782-0406-5μmol	2-(4-fluorophenoxy)-N-{[4-(1-methyl-1H-1,3-benzodiazol-2-yl)cyclohexyl]methyl}acetamide	1206991-75-4	5μmol	$63.0	2023-09-09
Life Chemicals	F5782-0406-10μmol	2-(4-fluorophenoxy)-N-{[4-(1-methyl-1H-1,3-benzodiazol-2-yl)cyclohexyl]methyl}acetamide	1206991-75-4	10μmol	$69.0	2023-09-09
Life Chemicals	F5782-0406-20μmol	2-(4-fluorophenoxy)-N-{[4-(1-methyl-1H-1,3-benzodiazol-2-yl)cyclohexyl]methyl}acetamide	1206991-75-4	20μmol	$79.0	2023-09-09
Life Chemicals	F5782-0406-1mg	2-(4-fluorophenoxy)-N-{[4-(1-methyl-1H-1,3-benzodiazol-2-yl)cyclohexyl]methyl}acetamide	1206991-75-4	1mg	$54.0	2023-09-09
Life Chemicals	F5782-0406-2mg	2-(4-fluorophenoxy)-N-{[4-(1-methyl-1H-1,3-benzodiazol-2-yl)cyclohexyl]methyl}acetamide	1206991-75-4	2mg	$59.0	2023-09-09
Life Chemicals	F5782-0406-3mg	2-(4-fluorophenoxy)-N-{[4-(1-methyl-1H-1,3-benzodiazol-2-yl)cyclohexyl]methyl}acetamide	1206991-75-4	3mg	$63.0	2023-09-09
Life Chemicals	F5782-0406-4mg	2-(4-fluorophenoxy)-N-{[4-(1-methyl-1H-1,3-benzodiazol-2-yl)cyclohexyl]methyl}acetamide	1206991-75-4	4mg	$66.0	2023-09-09
Life Chemicals	F5782-0406-5mg	2-(4-fluorophenoxy)-N-{[4-(1-methyl-1H-1,3-benzodiazol-2-yl)cyclohexyl]methyl}acetamide	1206991-75-4	5mg	$69.0	2023-09-09
Life Chemicals	F5782-0406-10mg	2-(4-fluorophenoxy)-N-{[4-(1-methyl-1H-1,3-benzodiazol-2-yl)cyclohexyl]methyl}acetamide	1206991-75-4	10mg	$79.0	2023-09-09

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Additional information on 2-(4-fluorophenoxy)-N-{4-(1-methyl-1H-1,3-benzodiazol-2-yl)cyclohexylmethyl}acetamide

Research Brief on 2-(4-fluorophenoxy)-N-{4-(1-methyl-1H-1,3-benzodiazol-2-yl)cyclohexylmethyl}acetamide (CAS: 1206991-75-4)

The compound 2-(4-fluorophenoxy)-N-{4-(1-methyl-1H-1,3-benzodiazol-2-yl)cyclohexylmethyl}acetamide (CAS: 1206991-75-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, pharmacological properties, and mechanisms of action.

Recent studies have highlighted the role of this compound as a potent modulator of specific biological pathways. Its unique structural features, including the benzimidazole and fluorophenoxy moieties, contribute to its high affinity for target proteins involved in inflammatory and oncogenic processes. Preliminary in vitro and in vivo data suggest promising efficacy in models of chronic inflammation and certain cancer types.

The synthesis of 2-(4-fluorophenoxy)-N-{4-(1-methyl-1H-1,3-benzodiazol-2-yl)cyclohexylmethyl}acetamide involves a multi-step process, with key intermediates being the 4-(1-methyl-1H-benzimidazol-2-yl)cyclohexanemethylamine and 4-fluorophenoxyacetyl chloride. Optimization of the reaction conditions has been reported to improve yield and purity, making it feasible for large-scale production.

Pharmacokinetic studies indicate that the compound exhibits favorable absorption and distribution profiles, with moderate plasma protein binding and good blood-brain barrier penetration in animal models. Metabolism studies reveal that it is primarily metabolized by cytochrome P450 enzymes, with the major metabolites being inactive, thus minimizing potential toxicity concerns.

Mechanistic investigations have identified the compound as a selective inhibitor of specific kinase pathways, notably those involved in cell proliferation and immune response modulation. Its ability to downregulate pro-inflammatory cytokines and induce apoptosis in cancer cells has been demonstrated in several preclinical studies, positioning it as a candidate for further development in targeted therapies.

In conclusion, 2-(4-fluorophenoxy)-N-{4-(1-methyl-1H-1,3-benzodiazol-2-yl)cyclohexylmethyl}acetamide represents a promising chemical entity with potential applications in treating inflammatory diseases and certain cancers. Further clinical validation is required to fully elucidate its therapeutic potential and safety profile.